Cas no 868370-55-2 (N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide)

• Product Name: N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• CAS No: 868370-55-2
• MF: C₁₇H₁₄F₂N₂O₃S
• MW: 364.366469860077
• CID: 6456571
• Update Time: 2025-10-25

N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide
• Benzamide, N-(4,7-dimethoxy-3-methyl-2(3H)-benzothiazolylidene)-2,6-difluoro-

• Inchi： 1S/C17H14F2N2O3S/c1-21-14-11(23-2)7-8-12(24-3)15(14)25-17(21)20-16(22)13-9(18)5-4-6-10(13)19/h4-8H,1-3H3
• InChI Key： VZNQCPNNWHYGQZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(OC)C=CC(OC)=C2S1)(=O)C1=C(F)C=CC=C1F

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 512.3±60.0 °C(Predicted)
• pka: -2.72±0.20(Predicted)

Additional information on N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide

Recent Advances in the Study of N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS: 868370-55-2)

In recent years, the compound N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS: 868370-55-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole scaffold and difluorobenzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 868370-55-2. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the compound's three-dimensional structure and its interactions with target proteins. These structural insights have revealed that 868370-55-2 exhibits high affinity for specific kinase domains, making it a potential candidate for kinase inhibitor development. Additionally, computational modeling studies have further supported these findings, highlighting the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

In vitro and in vivo studies have demonstrated the efficacy of 868370-55-2 in various disease models. For instance, in cancer research, the compound has shown potent inhibitory effects on tumor growth in xenograft models, particularly in cases of breast and lung cancer. The mechanism of action appears to involve the disruption of microtubule dynamics, leading to cell cycle arrest and subsequent apoptosis. Furthermore, preliminary data suggest that 868370-55-2 may also have neuroprotective properties, as evidenced by its ability to reduce oxidative stress and inflammation in neuronal cells. These findings open new avenues for the development of multifunctional therapeutics targeting both cancer and neurodegenerative disorders.

Despite these promising results, challenges remain in the clinical translation of 868370-55-2. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and requires optimization to improve its metabolic stability and tissue distribution. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's therapeutic index. Additionally, toxicological assessments are underway to evaluate the safety profile of 868370-55-2, with early data suggesting a manageable side effect profile at therapeutic doses.

In conclusion, the compound N-(2Z)-4,7-dimethoxy-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,6-difluorobenzamide (CAS: 868370-55-2) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activity make it a valuable tool for understanding disease mechanisms and designing novel therapeutics. Future research should focus on addressing the current limitations and advancing the compound through preclinical and clinical trials to fully realize its therapeutic potential.